2,5-Dibromo-3,4-difluorothiophenol
Overview
Description
2,5-Dibromo-3,4-difluorothiophenol is a chemical compound with the molecular formula C6H2Br2F2S . It is a derivative of thiophene, a heterocyclic compound that contains a ring of four carbon atoms and one sulfur atom .
Synthesis Analysis
The synthesis of 2,5-Dibromo-3,4-difluorothiophenol and its derivatives often involves palladium-catalyzed reactions . For instance, 2,5-dibromo-3,4-dinitrothiophene, a related compound, can be synthesized through nitration protocols, yielding products with approximately 80-95% efficiency .Molecular Structure Analysis
The molecular structure of 2,5-Dibromo-3,4-difluorothiophenol consists of a thiophene ring substituted with two bromine atoms and two fluorine atoms . The exact spatial arrangement of these atoms can be determined through techniques like X-ray crystallography .Chemical Reactions Analysis
2,5-Dibromo-3,4-difluorothiophenol can participate in various chemical reactions. For example, it can undergo palladium-catalyzed cyclotrimerization to yield hexafluoro- and trimethoxytriphenylene derivatives . Additionally, the bromo functionalities can be used as blocking groups to allow nitration in the β-positions .Safety and Hazards
properties
IUPAC Name |
2,5-dibromo-3,4-difluorobenzenethiol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Br2F2S/c7-2-1-3(11)4(8)6(10)5(2)9/h1,11H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTEDUQVHDQWJTA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1Br)F)F)Br)S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Br2F2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.95 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Dibromo-3,4-difluorothiophenol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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